3-Butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol

• IUPAC Name: 3-butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol
• InChI: InChI=1S/C12H23NO3S/c1-2-3-7-17(15,16)13-8-10-5-4-6-11(9-13)12(10)14/h10-12,14H,2-9H2,1H3
• InChI Key: PFYHINGMOOVVEP-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CC2CCCC(C1)C2O
• Molecular Formula: C12H23NO3S
• Molecular Weight: 261.38 g/mol

Description

3-Butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol, commonly known as BSN-9, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

BSN-9 exerts its effects by binding to and modulating the activity of nicotinic acetylcholine receptors. Specifically, BSN-9 acts as a positive allosteric modulator of α4β2* nicotinic acetylcholine receptors, which are widely expressed in the brain and play a key role in cognitive function and memory.
Biochemical and Physiological Effects
BSN-9 has been shown to have several biochemical and physiological effects, including potent analgesic effects, modulation of nicotinic acetylcholine receptor activity, and potential therapeutic effects for addiction. Additionally, BSN-9 has been found to have low toxicity and high selectivity for α4β2* nicotinic acetylcholine receptors, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of BSN-9 for lab experiments is its potent analgesic effects, which make it a useful tool for studying pain pathways and developing new pain medications. Additionally, BSN-9 has high selectivity for α4β2* nicotinic acetylcholine receptors, which allows for more targeted studies of these receptors. However, one limitation of BSN-9 is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on BSN-9, including further studies on its potential therapeutic effects for addiction, development of new pain medications, and exploration of its effects on cognition and memory. Additionally, future research could focus on developing more efficient synthesis methods for BSN-9 and exploring its potential for other applications, such as in the field of materials science. Overall, BSN-9 is a promising compound with significant potential for a wide range of scientific applications.

Synthesis Methods

BSN-9 can be synthesized through a multi-step process that involves the reaction of several chemicals. The synthesis process typically starts with the reaction of 1,5-dibromopentane with sodium methoxide to produce 1-methoxy-5-bromopentane. This compound is then reacted with 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) in the presence of sulfur trioxide to produce the key intermediate, 3-butylsulfonyl-3-azabicyclo[3.3.1]nonane. Finally, this intermediate is reduced with sodium borohydride to produce BSN-9.

Scientific Research Applications

BSN-9 has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, BSN-9 has been shown to possess potent analgesic effects, making it a promising candidate for the development of new pain medications. In neuroscience, BSN-9 has been found to modulate the activity of nicotinic acetylcholine receptors, which are important for cognitive function and memory. Additionally, BSN-9 has been studied for its potential as a therapeutic agent for the treatment of addiction.